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Compound of Interest

Compound Name:
(S,S)-(-)-2,2'-Isopropylidenebis(4-

tert-butyl-2-oxazoline)

Cat. No.: B161583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S,S)-t-BuBox, with the systematic name (S,S)-(-)-2,2'-Isopropylidenebis(4-tert-butyl-2-
oxazoline), is a chiral ligand widely employed in asymmetric catalysis. Its effective use in

synthesizing enantiomerically pure compounds, crucial in the pharmaceutical and fine chemical

industries, necessitates a thorough understanding of its safety and handling precautions. This

guide provides an in-depth overview of its properties, hazards, and detailed protocols for its

safe utilization in a laboratory setting.

Chemical and Physical Properties
(S,S)-t-BuBox is a white to light yellow crystalline powder. A summary of its key physical and

chemical properties is presented in the table below.
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Property Value Reference

CAS Number 131833-93-7 [1][2]

Molecular Formula C₁₇H₃₀N₂O₂ [1][2]

Molecular Weight 294.43 g/mol [1][2]

Melting Point 89-91 °C [1][2]

Appearance
White to light yellow crystalline

powder
[1]

Solubility
Insoluble in water; soluble in

common organic solvents.
[1]

Optical Activity
[α]20/D -120°, c = 5 in

chloroform
[2]

Hazard Identification and Safety Precautions
(S,S)-t-BuBox is classified as an irritant. The primary hazards are associated with skin, eye,

and respiratory tract irritation.[2] Adherence to strict safety protocols is mandatory to minimize

risk.

GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation.

Eye Irritation 2
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling (S,S)-t-

BuBox.[2][3][4]
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Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

and a lab coat.

Respiratory Protection

A NIOSH-approved N95 dust mask or higher-

level respirator should be used when handling

the powder outside of a fume hood.

Handling and Storage
Proper handling and storage procedures are critical to maintain the integrity of (S,S)-t-BuBox

and ensure the safety of laboratory personnel.

Handling:

Handle in a well-ventilated area, preferably within a chemical fume hood to avoid

inhalation of dust.[2]

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling.[2]

Take precautionary measures against static discharge.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[2]

Keep in an inert atmosphere at room temperature.[1]

Emergency Procedures
In the event of exposure or a spill, the following procedures should be followed immediately.
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[5]

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention if irritation develops and

persists.[5]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill

For small spills, gently sweep up the material

and place it into a suitable container for

disposal. Avoid generating dust. For large spills,

evacuate the area and contact emergency

services.

Experimental Protocols
The following section details a representative experimental workflow for the use of a chiral

ligand, analogous to (S,S)-t-BuBox, in an asymmetric catalytic reaction. This protocol is

adapted from the synthesis of (S)-t-BuPHOX and should be modified as necessary for the

specific reaction being performed.

General Reaction Setup under Inert Atmosphere
Many reactions involving chiral ligands like (S,S)-t-BuBox are sensitive to air and moisture.

Therefore, they are typically carried out under an inert atmosphere (e.g., nitrogen or argon)
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using Schlenk line techniques.

Preparation

Reaction

Work-up & Purification

Waste Disposal

Flame-dry glassware under vacuum

Backfill with inert gas (N₂ or Ar)

Add solid reagents (catalyst, ligand, etc.)

Add dry solvent via syringe

Add substrate via syringe

Stir at specified temperature

Monitor reaction by TLC or GC/LC-MS

Quench reaction mixture

Reaction complete

Perform aqueous work-up/extraction

Dry organic layer (e.g., over Na₂SO₄)

Collect aqueous and organic waste

Filter and concentrate in vacuo

Purify by column chromatography

Dispose of waste according to institutional guidelines
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Caption: General workflow for an asymmetric catalytic reaction.

Quenching and Disposal
At the completion of the reaction, the mixture must be safely quenched. The specific quenching

agent will depend on the reactants used. For reactions involving organometallic reagents, a

common procedure is the slow, dropwise addition of a protic solvent (e.g., isopropanol) at low

temperature (e.g., 0 °C), followed by the addition of water.

All chemical waste, both aqueous and organic, must be collected in appropriately labeled

containers and disposed of in accordance with institutional and local regulations. Empty

containers that held (S,S)-t-BuBox should be rinsed with a suitable solvent, and the rinsate

collected as hazardous waste.

Conclusion
(S,S)-t-BuBox is a valuable tool in asymmetric synthesis. Its safe and effective use is

contingent upon a clear understanding of its potential hazards and the implementation of

rigorous safety protocols. By adhering to the guidelines outlined in this document, researchers

can minimize risks and harness the full potential of this important chiral ligand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Physicochemical Characterization and Asymmetric Catalytic Properties of New Biobased
Organocatalytic Surfactants [mdpi.com]

3. researchgate.net [researchgate.net]

4. chemistry.utoronto.ca [chemistry.utoronto.ca]

5. chemistry.nd.edu [chemistry.nd.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b161583?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Note_Synthesis_of_S_t_BuPHOX_a_Privileged_Chiral_Ligand_for_Asymmetric_Catalysis.pdf
https://www.mdpi.com/1420-3049/30/2/216
https://www.mdpi.com/1420-3049/30/2/216
https://www.researchgate.net/publication/305821828_Synthesis_of_Chiral_Polymer_Catalysts_and_Their_Application_to_Asymmetric_Reactions
https://www.chemistry.utoronto.ca/sites/www.chemistry.utoronto.ca/files/CHEM-LM-SOP-05-Pyrophoric%20Compounds.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [(S,S)-t-BuBox: A Comprehensive Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161583#safety-and-handling-precautions-for-s-s-t-
bubox]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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